N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2-methoxy-5-methylbenzenesulfonamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2-methoxy-5-methylbenzenesulfonamide
• InChI: InChI=1S/C20H28N2O3S2/c1-16-7-8-19(25-2)20(13-16)27(23,24)21-14-18(17-9-12-26-15-17)22-10-5-3-4-6-11-22/h7-9,12-13,15,18,21H,3-6,10-11,14H2,1-2H3
• InChI Key: LRTATZZGMLYHLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC(C2=CSC=C2)N3CCCCCC3
• Molecular Formula: C20H28N2O3S2
• Molecular Weight: 408.6 g/mol

Description

N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2-methoxy-5-methylbenzenesulfonamide, also known as AZD8055, is a small molecule inhibitor of the mammalian target of rapamycin (mTOR) kinase. mTOR is a key regulator of cell growth, proliferation, and survival, and is often dysregulated in cancer and other diseases. AZD8055 has shown promise as a potential therapeutic agent in preclinical studies, and its synthesis, mechanism of action, and physiological effects have been extensively studied.

Scientific Research Applications

Azepane-Based Compounds in Drug Discovery

Azepane derivatives are known for their diverse pharmacological properties. Over 20 FDA-approved drugs contain azepane-based motifs, utilized in treating various diseases. Recent developments in azepane-based compounds have shown a wide range of therapeutic applications, including anti-cancer, anti-tubercular, anti-Alzheimer's, and antimicrobial activities. These compounds have also been explored as histamine H3 receptor inhibitors, α-glucosidase inhibitors, and anticonvulsant drugs. The synthesis and structural diversity of azepane derivatives highlight their significance in medicinal chemistry, offering opportunities for designing new therapeutic agents with less toxicity and high efficacy (Zha et al., 2019).

Thiophene Derivatives in Medicinal Chemistry

Thiophene derivatives are integral to drug design, serving as bioactive molecules in various therapeutic agents. These derivatives, particularly those substituted with furanyl or thienyl groups, have been extensively studied for their antiviral, antitumor, antimycobacterial, and antiparkinsonian activities. The structural modification of thiophene derivatives, aimed at optimizing activity and selectivity, underscores their potential in developing new pharmaceuticals. The comparison of thiophene-based compounds with their aryl counterparts reveals the impact of heteroaryl substituents on medicinal properties, demonstrating the crucial role of thiophene in enhancing the efficacy of bioactive compounds (Ostrowski, 2022).